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Compound of Interest

Compound Name: Dihydrosafrole

Cat. No.: B124246

Essential Safety and Handling Guide for
Dihydrosafrole

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potentially hazardous compounds like Dihydrosafrole.
This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Dihydrosafrole, reinforcing our commitment to being your trusted
partner in laboratory safety.

Chemical and Physical Properties

A clear understanding of Dihydrosafrole's properties is the first step toward safe handling.
This colorless to yellow oily liquid possesses characteristics that necessitate careful
management in a laboratory setting.[1][2]
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Property Value Reference
Molecular Formula C10H1202 [3]
Molecular Weight 164.20 g/mol [3]

Boiling Point 251.67°C (rough estimate) [41[5]

Flash Point 99.3°C [4115]
Density ~1.0326 - 1.065 g/cm3 [4][5]

Vapor Pressure

0.056 mm Hg

[1]

Solubility

Soluble in organic solvents like
ethanol, ether, and benzene;

low water solubility.

[6]

Health Hazard Information

Dihydrosafrole is classified as a hazardous chemical and is a suspected carcinogen.[3][7] It is
crucial to be aware of its potential health effects to implement appropriate safety measures.

Hazard

Description

Reference

Carcinogenicity

Suspected of causing cancer.
Classified as Group 2B
(Possibly carcinogenic to
humans) by IARC.

[3]17]

Skin Irritation

Causes skin irritation.

[3]4]

Eye Irritation

Causes serious eye irritation.

[3]

Respiratory Irritation

May cause respiratory

irritation.

[3]

Toxicity

Moderately toxic by ingestion

and intraperitoneal routes.

[4]

Personal Protective Equipment (PPE)
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The consistent and correct use of Personal Protective Equipment is the most critical line of

defense against exposure to Dihydrosafrole. The following PPE is mandatory when handling

this substance.[3][8]

PPE Category

Specification

Rationale

Eye and Face Protection

Wear safety glasses with side
shields or goggles. A face
shield is required when there is

a risk of splashing.

To protect against eye irritation
and splashes.[3][9]

Skin Protection

Wear protective gloves (e.g.,
nitrile) and a lab coat. Ensure
lab coats are buttoned and
cover as much skin as

possible.

To prevent skin irritation and
absorption.[3][9]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, a
NIOSH/MSHA approved

respirator should be worn.

To prevent respiratory irritation

from vapors or aerosols.[3]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is essential to minimize risk.

Step 1: Preparation and Engineering Controls

» Ventilation: Always handle Dihydrosafrole in a well-ventilated area, preferably within a

chemical fume hood.[3]

e Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.

Step 2: Handling Procedures

e Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.

[10]
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e Avoid Inhalation: Avoid breathing vapors or mist.[3]

e Grounding: Take precautionary measures against static discharges.

Step 3: Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

e Incompatibilities: Store away from strong oxidizing agents.[3]

Disposal Plan

Proper disposal of Dihydrosafrole and its containers is a critical final step to ensure
environmental safety and regulatory compliance.

Step 1: Waste Collection

o Collect waste Dihydrosafrole in a properly labeled, sealed container.

Step 2: Regulatory Compliance

o Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[3]

o Dihydrosafrole is listed under RCRA waste number U090.[2]

Step 3: Decontamination

e Thoroughly decontaminate any lab equipment that has come into contact with
Dihydrosafrole.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation First Aid Measures

Immediately flush with plenty of water for at

Eye Contact ) i .
least 15 minutes. Seek medical attention.[3]

Wash off immediately with soap and plenty of
Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation persists.[3]

Move to fresh air. If breathing is difficult, give
Inhalation oxygen. If not breathing, give artificial

respiration. Seek medical attention.[3]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[3]

Absorb with an inert material and place in a
Spill suitable container for disposal. Do not touch or

walk through spilled material.[10]

Experimental Workflow: Safe Handling of Dihydrosafrole
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Dihydrosafrole Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Dihydrosafrole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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